Cas no 923283-73-2 (1,6-dihydro-1-(2-hydroxyethyl)-7H-Pyrazolo[4,3-d]pyrimidin-7-one)

1,6-dihydro-1-(2-hydroxyethyl)-7H-Pyrazolo[4,3-d]pyrimidin-7-one structure
923283-73-2 structure
Product Name:1,6-dihydro-1-(2-hydroxyethyl)-7H-Pyrazolo[4,3-d]pyrimidin-7-one
CAS No:923283-73-2
MF:C7H8N4O2
MW:180.16402053833
CID:737843
PubChem ID:136257904
Update Time:2025-04-19

1,6-dihydro-1-(2-hydroxyethyl)-7H-Pyrazolo[4,3-d]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

    • 1,6-dihydro-1-(2-hydroxyethyl)-7H-Pyrazolo[4,3-d]pyrimidin-7-one
    • 1-(2-hydroxyethyl)-4H-pyrazolo[4,3-d]pyrimidin-7-one
    • 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,6-dihydro-1-(2-hydroxyethyl)-
    • 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
    • 1-(2-Hydroxyethyl)-1,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
    • DTXSID00738250
    • 923283-73-2
    • 1-(2-hydroxyethyl)-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
    • 1-(2-hydroxyethyl)-6H-pyrazolo[4,3-d]pyrimidin-7-one
    • SCHEMBL12725193
    • Inchi: 1S/C7H8N4O2/c12-2-1-11-6-5(3-10-11)8-4-9-7(6)13/h3-4,12H,1-2H2,(H,8,9,13)
    • InChI Key: JNMIVXXVNIVRGC-UHFFFAOYSA-N
    • SMILES: OCCN1C2C(NC=NC=2C=N1)=O

Computed Properties

  • Exact Mass: 180.06472551g/mol
  • Monoisotopic Mass: 180.06472551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 79.5Ų
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